Calcium nitrate trihydrate
CAS No.: 15842-29-2
Cat. No.: VC0099857
Molecular Formula: CaH6N2O9
Molecular Weight: 218.131
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 15842-29-2 |
|---|---|
| Molecular Formula | CaH6N2O9 |
| Molecular Weight | 218.131 |
| IUPAC Name | calcium;dinitrate;trihydrate |
| Standard InChI | InChI=1S/Ca.2NO3.3H2O/c;2*2-1(3)4;;;/h;;;3*1H2/q+2;2*-1;;; |
| Standard InChI Key | BQOJVQYLMGADDA-UHFFFAOYSA-N |
| SMILES | [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.O.O.[Ca+2] |
Introduction
Applications and Uses
In materials science and engineering, calcium nitrate trihydrate serves as an important precursor for the synthesis of various calcium-containing compounds and materials . Research has demonstrated its effectiveness as a starting material in the sonochemical-assisted synthesis of CaCu3Ti4O12 ceramic, a material of interest for its unusual dielectric properties. In this application, calcium nitrate trihydrate is combined with other metal salts such as copper nitrate trihydrate and titanium isopropoxide, then subjected to intense sonication followed by calcination to produce the desired ceramic material . The controlled thermal decomposition pathway of the trihydrate form provides advantages in terms of reaction kinetics and product morphology compared to other hydrates or anhydrous forms.
The construction industry utilizes calcium nitrate compounds, including the trihydrate form, as additives in concrete mixtures to modify setting and hardening characteristics . When added to concrete, calcium nitrate functions as an accelerating admixture, promoting faster strength development, which is particularly advantageous in cold weather concreting where low temperatures typically slow the curing process. The compound's efficacy in this application stems from its calcium ions, which accelerate cement hydration reactions, and from the nitrate ions, which help prevent corrosion of steel reinforcement by inhibiting chloride attack. This application highlights the practical value of calcium nitrate in improving construction materials and processes.
Environmental applications of calcium nitrate trihydrate include its use in wastewater treatment systems, particularly for odor control in sewage management . The compound is effective in preventing the formation of hydrogen sulfide gas, which causes the characteristic unpleasant odor in sewage systems. It achieves this by inhibiting the growth of sulfur-reducing bacteria that produce hydrogen sulfide . This biological effect represents an important environmental application that leverages the compound's chemical properties to address practical problems in waste management and environmental protection. The ability of calcium nitrate to control odors in wastewater systems provides a valuable tool for municipal authorities and treatment plant operators.
The following table summarizes the key applications of calcium nitrate trihydrate across different industries:
Other specialized applications include its use as a deicer on roads and sidewalks in cold climates, where it lowers the freezing point of water and prevents ice formation . The versatility of calcium nitrate trihydrate continues to drive research into new applications across diverse fields, expanding its utility beyond traditional uses and demonstrating its ongoing relevance in addressing contemporary challenges in agriculture, materials engineering, and environmental management.
Proper handling procedures must include measures to prevent dust generation, avoid contact with incompatible materials, and maintain appropriate storage conditions. Emergency response planning should address scenarios involving fires where oxidizers are present, as conventional firefighting approaches may need modification. Training for personnel working with calcium nitrate trihydrate should emphasize both its oxidizing hazards and health effects, ensuring that workers understand the importance of proper handling procedures and emergency response actions.
Research Applications
Calcium nitrate trihydrate has emerged as a valuable precursor in materials science research, particularly in the synthesis of complex oxide materials with specialized properties . One significant research application involves its use in the sonochemical-assisted synthesis of CaCu3Ti4O12 ceramic, a material that has attracted considerable attention for its unusually high dielectric constant. In this synthetic approach, researchers combine calcium nitrate trihydrate with copper nitrate trihydrate and titanium isopropoxide in solution, then subject the mixture to intense sonication using specialized equipment such as the Sonics Model VCX 750 . This sonochemical process creates unique reaction conditions that influence the crystallization and particle size of the resulting ceramic material, demonstrating how the choice of calcium nitrate trihydrate as a precursor affects the properties of advanced materials.
The specific hydration state of calcium nitrate affects its thermal decomposition behavior, which has important implications for materials synthesis pathways. When calcium nitrate trihydrate is used as a precursor in solid-state reactions or sol-gel processes, its decomposition follows a characteristic pathway that influences the morphology, particle size, and other properties of the resulting materials. Researchers have investigated these thermal decomposition pathways using techniques such as thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to understand the stepwise transformations that occur as the compound is heated. This fundamental understanding helps scientists design more effective synthesis protocols for creating materials with tailored properties for specific applications.
The search results highlight that research utilizing calcium nitrate trihydrate has been supported by various institutions, including the National Nanotechnology Center (NANOTEC), the Ministry of Science and Technology in Thailand, King Mongkut's Institute of Technology Ladkrabang (KMITL), and Thai Microelectronics Center (TMEC) . This institutional support underscores the scientific significance of research involving calcium nitrate trihydrate and its derivatives. The collaborative nature of this research, involving multiple centers of excellence and specialized facilities, demonstrates how calcium nitrate trihydrate serves as an important reagent in advanced materials research that requires sophisticated analytical techniques and experimental methodologies.
The characterization of materials synthesized using calcium nitrate trihydrate as a precursor typically employs multiple complementary techniques to fully understand their properties. As noted in the research on CaCu3Ti4O12 ceramic, X-ray diffraction (XRD), scanning electron microscopy (SEM), and transmission electron microscopy (TEM) were used to analyze the physical microstructures and morphologies of the synthesized materials . These analytical approaches reveal how the use of calcium nitrate trihydrate as a starting material influences the crystalline structure, particle size, and morphology of the resulting products. Such comprehensive characterization is essential for establishing relationships between synthesis conditions, precursor properties, and the performance characteristics of advanced materials.
Research findings indicate that the properties of materials synthesized using calcium nitrate trihydrate can be tuned by adjusting reaction parameters such as sonication time and calcination temperature . For instance, in the CaCu3Ti4O12 ceramic synthesis, crystallization and particle size were strongly dependent on these factors. This tunability represents a significant advantage for researchers seeking to optimize material properties for specific applications. The ability to control structural and morphological features through process parameters demonstrates the versatility of calcium nitrate trihydrate as a precursor in advanced materials synthesis, offering researchers flexibility in designing materials with specific characteristics.
Production methods for different calcium nitrate hydrates can vary significantly, with each form requiring specific conditions. According to patent information, the production of anhydrous calcium nitrate powder involves feeding calcium nitrate solution into a turbo-dryer with heated walls, where water is completely removed . The liquid calcium nitrate solution is fed into the drum by warm air, and anhydrous calcium nitrate powder is extracted from the air stream leaving the drum by using a cyclone . In contrast, producing specific hydrates like the trihydrate requires careful control of temperature and humidity during crystallization to achieve the desired water content. These production differences have implications for manufacturing costs, energy requirements, and the specific properties of the final products.
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